Cas no 2144449-30-7 (3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid
• CAS No: 2144449-30-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6027245
• PubChem ID: 165833803
• Update Time: 2025-10-31

3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid
• 2144449-30-7
• EN300-1809557

• Inchi： 1S/C10H16N2O2/c1-7-8(6-11-12(7)4)5-10(2,3)9(13)14/h6H,5H2,1-4H3,(H,13,14)
• InChI Key： SIQSBGYTPUZKDD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid (CAS No. 2144449-30-7)

3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2144449-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of two methyl groups at the 1 and 5 positions of the pyrazole ring, along with a bulky 2,2-dimethylpropanoic acid side chain, imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid incorporates key pharmacophoric elements that are often exploited in drug design. Pyrazole derivatives are well-documented for their role as scaffolds in medicinal chemistry due to their ability to engage with various biological targets, including enzymes and receptors. The dimethyl substitution at the 1 and 5 positions enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and binding affinity. Additionally, the carboxylic acid functionality at one end of the molecule provides opportunities for further derivatization, such as esterification or amidation, to tailor its pharmacological profile.

In recent years, there has been a surge in research focused on developing new analogs of pyrazole derivatives with enhanced biological activity. The compound 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid has been explored as a potential building block in the synthesis of molecules targeting inflammatory pathways and metabolic disorders. Preliminary studies suggest that this compound exhibits promising interactions with certain enzyme families involved in signal transduction and cellular homeostasis. Its unique structural features make it an attractive candidate for further investigation into its pharmacological potential.

The synthesis of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. Key synthetic strategies include condensation reactions to form the pyrazole core, followed by functional group manipulations to introduce the dimethyl groups and the 2,2-dimethylpropanoic acid side chain. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules. The use of transition metal catalysts has particularly improved yields and reduced byproduct formation during key synthetic steps.

The biological evaluation of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid has revealed intriguing interactions with several target proteins relevant to human health. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, its ability to interact with receptors involved in pain perception has made it a subject of interest in the development of novel analgesics. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological properties of pyrazole-based compounds.

The role of computational chemistry in understanding the behavior of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential drug-like properties before experimental validation. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. Such computational approaches not only accelerate drug discovery but also provide a deeper understanding of its mechanism of action.

In conclusion,3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylpropanoic acid (CAS No. 2144449-30-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis reflects the growing sophistication in organic synthesis methodologies, while its potential applications highlight its importance as a lead compound for further drug development. As research continues to uncover new therapeutic targets and mechanisms,3-(1,5-dimethyl-1H-pyrazol-4-ylyl)-2mml-propanoic acid is poised to play a crucial role in addressing unmet medical needs.